Cas no 1207005-90-0 (N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207005-90-0
• MF: C₂₂H₁₈FN₅O
• MW: 387.409627437592
• CID: 5391611
• Update Time: 2025-06-26

N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluorophenyl)methyl]-1-(4-methylphenyl)-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H18FN5O/c1-15-8-10-18(11-9-15)28-21(17-6-4-12-24-13-17)20(26-27-28)22(29)25-14-16-5-2-3-7-19(16)23/h2-13H,14H2,1H3,(H,25,29)
• InChI Key： RAZXJVMWEANBMR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C2=CC=CN=C2)=C(C(NCC2=CC=CC=C2F)=O)N=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.85±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, commonly referred to by its CAS number 1207005-90-0, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in various fields of chemistry and pharmacology. The molecule features a triazole ring system substituted with a fluorophenyl group, a methyl group, and a pyridinyl group, making it a versatile compound with potential applications in drug design and material science.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules. The incorporation of fluorine atoms in organic compounds has been a focus of research due to their unique electronic properties. In this compound, the fluorine atom is strategically positioned on the phenyl ring, contributing to its stability and reactivity.

The structural features of N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide make it an interesting candidate for various applications. Triazoles are known for their ability to form stable complexes with metal ions, which has led to their use in coordination chemistry and catalysis. Additionally, the presence of the pyridinyl group enhances the compound's ability to participate in hydrogen bonding and π-interactions, making it suitable for applications in supramolecular chemistry.

Recent studies have explored the potential of this compound as a building block in medicinal chemistry. Its triazole core is known to exhibit biological activity against various enzymes and receptors. For instance, research has shown that similar triazole-containing compounds can act as inhibitors of kinase enzymes, which are implicated in cancer progression. The methyl group on the phenyl ring and the fluorine atom on the benzene ring further modulate the compound's pharmacokinetic properties, making it a promising lead for drug development.

Another area of interest is the use of this compound in materials science. Its ability to form self-assembled monolayers and its stability under various conditions make it a potential candidate for applications in nanotechnology. Researchers have also investigated its use as a ligand in metalloporphyrins and metallophthalocyanines, which are used in sensors and catalytic systems.

The synthesis and characterization of N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide have been documented in several scientific journals. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure. These studies highlight the importance of precise characterization in ensuring the reliability of chemical data.

In conclusion, N-[(2-fluorophenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No.: 120700590) is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry and pharmacology. As ongoing research continues to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.